Cas no 1807071-93-7 (Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate)

• Product Name: Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate
• CAS No: 1807071-93-7
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876130
• Update Time: 2025-09-28

Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)5-3-14-7(8(10)11)6(12)4(5)2-13/h3,8H,1H3
• InChI Key： TYQRQCBXZFOIQN-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(=O)OC)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate

Introduction to Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS No. 1807071-93-7)

Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate, identified by the CAS number 1807071-93-7, is a highly specialized organic compound with significant applications in modern chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and an iodine atom, along with a methyl ester group at the 5-position. The combination of these functional groups makes it a versatile building block in organic chemistry.

The synthesis of Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate involves advanced methodologies that leverage the reactivity of pyridine derivatives. Recent studies have highlighted the importance of such compounds in constructing bioactive molecules, particularly in the field of medicinal chemistry. The presence of the cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for various applications in drug design.

One of the most notable aspects of this compound is its role in the development of novel therapeutic agents. The iodine substituent at the 3-position of the pyridine ring is particularly valuable for Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds. This reactivity has been extensively explored in recent research, where scientists have utilized this compound to construct complex heterocyclic frameworks with potential anti-tumor and anti-inflammatory activities.

In addition to its synthetic applications, Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate has shown promise in materials science. The difluoromethyl group imparts unique electronic and steric properties to the molecule, which can be exploited in the design of advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated how such compounds can enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The methyl ester group at the 5-position plays a critical role in solubility and reactivity. This functionality allows for easy modification of the compound through hydrolysis or transesterification, enabling chemists to tailor its properties for specific applications. For instance, hydrolysis can convert the ester into a carboxylic acid derivative, which may exhibit different biological activities or compatibility with other chemical systems.

Recent research has also focused on the environmental impact and sustainability of synthesizing such compounds. Scientists are exploring greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods using transition metal catalysts have been developed to facilitate key transformations in the synthesis of Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate, making it more accessible for large-scale production while maintaining high yields and selectivity.

In conclusion, Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS No. 1807071-93-7) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure and versatile functional groups make it an invaluable tool in drug discovery, materials science, and synthetic methodology development. As research continues to uncover new applications and optimize its synthesis pathways, this compound will undoubtedly remain at the forefront of chemical innovation.